Cas no 25168-05-2 (chlorotoluene)

• Product Name: chlorotoluene
• CAS No: 25168-05-2
• MF: C₇H₇Cl
• MW: 126.58348107338
• CID: 280455
• Update Time: 2025-12-23

chlorotoluene Chemical and Physical Properties

Names and Identifiers

• Benzene, chloromethyl-
• (Chloromethyl)benzene
• Chlorotoluene, isomer mixture
• Chlortoluol (2,4-isomer)
• ar-Chlorotoluene
• Methylchlorobenzene
• chlorotoluene

• Inchi： 1S/C7H7Cl/c1-6-4-2-3-5-7(6)8/h2-5H,1H3
• InChI Key： IBSQPLPBRSHTTG-UHFFFAOYSA-N
• SMILES： C1(C)=CC=CC=C1Cl

Computed Properties

• Exact Mass: 126.02371
• Monoisotopic Mass: 126.023628
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 55.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0.968
• Boiling Point: 173.6°Cat760mmHg
• Flash Point: 51.7°C
• Refractive Index: 1.527
• PSA: 0

chlorotoluene Security Information

• Hazardous Material transportation number：UN 2238
• HazardClass：3.2
• PackingGroup：III
• Packing Group：III
• Hazard Level：3.2